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An In-Depth Technical Guide to 4-(4-Bromophenyl)morpholine: Properties, Synthesis, and
Applications in Modern Research

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of 4-(4-Bromophenyl)morpholine, a versatile
heterocyclic compound pivotal to advancements in medicinal chemistry, materials science, and
agrochemical development. Designed for researchers, scientists, and drug development
professionals, this document moves beyond a simple data sheet to offer a foundational
understanding of the compound's properties, a detailed examination of its synthesis, and an
exploration of its significant applications, grounded in established scientific principles.

Core Compound Identification and Physicochemical
Profile

4-(4-Bromophenyl)morpholine, also known as N-(4-Bromophenyl)morpholine, is a
disubstituted aromatic amine. The structure features a morpholine ring, a saturated heterocycle
known to enhance the pharmacokinetic properties of drug candidates, attached via its nitrogen
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atom to a brominated phenyl group. This bromine atom provides a reactive site for further

chemical modifications, particularly through cross-coupling reactions, making it a valuable

building block in organic synthesis.[1]

The fundamental identifiers and properties of this compound are summarized below for rapid

reference and comparison.

Property Value Source(s)
CAS Number 30483-75-1 [2]..[3],
Molecular Formula C10H12BrNO [31..[41,[5]
Molecular Weight 242.11 g/mol [41.[5],
IUPAC Name 4-(4-bromophenyl)morpholine [2].[5]
N-(4-Bromophenyl)morpholine,
Synonyms 1-Bromo-4- [31.,[5]
morpholinobenzene
White to off-white or light
Appearance , _ [31.[6]
yellow crystalline powder/solid
Melting Point 114-118 °C [31],
Commercially available in
Purity various grades, e.g., 97%, 3],
>98%, =99%
C1COCCN1C2=CC=C(C=C2)
SMILES [2],,[5]
Br
UJTKZWNRUPTHSB-
InChiKey [2],.5]
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Synthesis Protocol and Mechanistic Rationale

The synthesis of 4-(4-Bromophenyl)morpholine is a critical process for its application as a

research intermediate. The following protocol describes a robust method for its preparation,

followed by an expert analysis of the reaction's mechanics.[7]
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Experimental Protocol: Bromination of N-
Phenylmorpholine

This procedure details the synthesis of N-(4-Bromophenyl)morpholine from a suitable N-
phenylmorpholine substrate.[7]

Materials:

N-phenylmorpholine substrate (1 mmol)

e 1,4-Dioxane (distilled)

e Sodium Bromide (NaBr) in phosphate buffer (1.5 M solution)

¢ Diphenyl ditelluride solution (10 mM in 1,4-dioxane)

o Hydrogen Peroxide (H2032) (8.8 M)

o Ethyl Acetate (EtOAC)

e Sodium Bisulfite (NaHSO3) solution (0.5 M)

¢ Brine (saturated NaCl solution)

e Magnesium Sulfate (MgSOa)

Procedure:

Reaction Setup: In an open flask, dissolve 1 mmol of the N-phenylmorpholine substrate in
9.75 mL of distilled 1,4-dioxane.

Addition of Bromide Source: Add 10 mL of 1.5 M NaBr in a suitable phosphate buffer (e.g.,
pH 6.2).[7]

Catalyst Introduction: To this mixture, add 0.25 mL of a freshly prepared 10 mM diphenyl
ditelluride stock solution (2.5 pmol, 0.25 mol% relative to the substrate).[7]

Initiation of Oxidation: Add the required amount of 8.8 M H20: to initiate the reaction.[7]
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o Reaction Execution: Stir the reaction mixture at room temperature for the time required to
achieve complete conversion.

e Workup - Quenching: Dilute the reaction mixture with 10 mL of water.
e Workup - Extraction: Extract the aqueous solution with ethyl acetate (3 x 10 mL).

o Workup - Washing: Combine the organic extracts and wash sequentially with 5 mL of 0.5 M
NaHSOs solution (to remove unreacted oxidant) and 10 mL of brine.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOea, filter, and
concentrate the filtrate under reduced pressure to yield the crude product.

« |solation: The resulting product, N-(4-Bromophenyl)morpholine, can be isolated as a tan
solid. A reported yield for this method is approximately 93%.[7]

Causality and Experimental Choices

» Role of Diphenyl Ditelluride: Diphenyl ditelluride acts as a catalyst precursor. In the presence
of H20z2, it is oxidized to a more electrophilic tellurium species. This species activates the
bromide source (NaBr), facilitating the electrophilic bromination of the electron-rich aromatic
ring of the N-phenylmorpholine substrate. This catalytic approach is efficient, requiring only a
small molar percentage.

o Hydrogen Peroxide as Oxidant: H202 is a green and cost-effective terminal oxidant. Its role
is to regenerate the active catalytic species from the reduced telluride, allowing the catalytic
cycle to continue.

e Solvent System: The use of a 1,4-dioxane and buffered water system ensures the solubility
of both the organic substrate and the inorganic salts (NaBr, buffer components), creating a
homogenous environment for the reaction to proceed efficiently.

o Aqueous Workup: The sequential washing steps are critical for a self-validating protocol. The
NaHSOs wash neutralizes any remaining H202z, preventing potential side reactions during
concentration. The brine wash helps to remove water from the organic layer, improving the
efficiency of the final drying step with MgSOa.
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Synthetic Workflow Diagram

The following diagram illustrates the key stages of the synthesis process.
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Caption: Synthetic workflow for 4-(4-Bromophenyl)morpholine.

Applications in Research and Development

4-(4-Bromophenyl)morpholine is not typically an active pharmaceutical ingredient (API) itself
but rather a crucial structural motif and intermediate. Its utility spans several scientific domains.

o Pharmaceutical Development: The compound is a key intermediate in synthesizing
molecules for analgesics, anti-inflammatory drugs, and agents targeting neurological
disorders and cancer.[2],[3] The morpholine moiety often improves solubility and metabolic
stability, while the bromophenyl group serves as a handle for creating diverse compound
libraries via reactions like Suzuki, Heck, or Buchwald-Hartwig couplings.

e Agrochemical Industry: It is employed in the development of novel pesticides and herbicides.
[3] Its structural stability and reactivity are leveraged to create effective crop protection
agents.[3]

» Materials Science: In this field, it is used to formulate specialty polymers and resins, where it
can enhance properties such as thermal stability and chemical resistance.[2],[3]

» Biochemical Research: The compound serves as a tool for studying enzyme interactions and
receptor binding, aiding in drug discovery and target validation processes.[2],[3]

Role as a Building Block in Drug Discovery

The diagram below illustrates the strategic position of 4-(4-Bromophenyl)morpholine as a
versatile starting material in a typical drug discovery pipeline.

Introduce new
4-(4-Bromophenyl)morpholine| functional groups _ ( Cross-Coupling Reaction High-Throughput Screening A
(Starting Material) (e.g., Suzuki, Buchwald) Diverse Compound Library (HTS) —{ Hit 1 Lead O mmma Drug Candidate

Click to download full resolution via product page

Caption: Role as a building block in drug discovery.
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Safety, Handling, and Storage

Scientific integrity demands a thorough understanding of a compound's hazards to ensure safe
handling and experimental reproducibility.

Hazard Identification

According to the Globally Harmonized System (GHS), 4-(4-Bromophenyl)morpholine is
classified with the following hazards:

e H315: Causes skin irritation.[5],,[8]
o H319: Causes serious eye irritation.[5],,[8]
o H335: May cause respiratory irritation.[5],,[8]

The signal word associated with this compound is "Warning".,[8]

Recommended Handling and Personal Protective
Equipment (PPE)

Based on the hazard profile, the following precautions are mandatory:

Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid breathing dust.

[81,[9]
o Eye Protection: Wear chemical safety goggles or a face shield.,,[8]
o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.,,[8]

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved N95 dust mask or
higher-level respirator.

e General Hygiene: Wash hands thoroughly after handling.,[8] Avoid eating, drinking, or
smoking in the laboratory.

Storage Conditions

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3],[9]
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 Recommended storage temperatures may vary by supplier, with some suggesting room
temperature and others 0-8 °C for long-term stability.,[3]

Conclusion

4-(4-Bromophenyl)morpholine is a compound of significant strategic importance for the
modern research scientist. Its well-defined physicochemical properties, coupled with a reactive
bromophenyl group and a pharmacologically relevant morpholine moiety, establish it as a
premier building block. The synthetic protocols for its preparation are robust and scalable, while
a clear understanding of its hazard profile ensures it can be handled safely and effectively. For
professionals in drug discovery, agrochemicals, and materials science, a comprehensive grasp
of this intermediate is essential for driving innovation and developing next-generation products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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